Cas no 1806614-86-7 (3-Formyl-5-(2-oxopropyl)mandelic acid)

• Product Name: 3-Formyl-5-(2-oxopropyl)mandelic acid
• CAS No: 1806614-86-7
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 4940809
• Update Time: 2025-10-24

3-Formyl-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-5-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H12O5/c1-7(14)2-8-3-9(6-13)5-10(4-8)11(15)12(16)17/h3-6,11,15H,2H2,1H3,(H,16,17)
• InChI Key： YSEOSLHZPKKJQK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC(C=O)=CC(CC(C)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: -0.1
• Topological Polar Surface Area: 91.7

Additional information on 3-Formyl-5-(2-oxopropyl)mandelic acid

Comprehensive Overview of 3-Formyl-5-(2-oxopropyl)mandelic acid (CAS No. 1806614-86-7): Properties, Applications, and Research Insights

3-Formyl-5-(2-oxopropyl)mandelic acid (CAS No. 1806614-86-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a formyl group and a 2-oxopropyl moiety attached to a mandelic acid backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₄O₅, reflects a balance of reactivity and stability, making it valuable for designing novel drug candidates and functional materials.

In recent years, the demand for high-purity chiral intermediates like 3-Formyl-5-(2-oxopropyl)mandelic acid has surged, driven by advancements in asymmetric synthesis and green chemistry. Researchers are particularly interested in its potential to modulate enzyme inhibition and receptor binding, topics frequently searched in AI-driven drug discovery platforms. The compound’s aldehyde functionality allows for selective conjugation, a property exploited in bioconjugation techniques and proteomics studies.

The synthesis of CAS 1806614-86-7 typically involves multi-step protocols, including Friedel-Crafts acylation and oxidative cleavage, with yields optimized through microwave-assisted reactions—a trending topic in sustainable chemistry forums. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its purity, a critical factor for applications in preclinical studies. Notably, its logP value and hydrogen-bonding capacity align with Lipinski’s Rule of Five, making it a promising scaffold for oral bioavailability enhancement.

Beyond pharmaceuticals, 3-Formyl-5-(2-oxopropyl)mandelic acid is explored in material science for designing smart polymers and self-assembling nanostructures. Its photophysical properties are under investigation for fluorescence labeling, a hot topic in bioimaging research. Environmental scientists also evaluate its biodegradability, addressing concerns about persistent organic pollutants (POPs)—a frequently searched term in ecological databases.

For suppliers and manufacturers, optimizing the storage conditions of CAS 1806614-86-7 is crucial. Recommendations include argon atmosphere protection and low-temperature storage to prevent aldehyde oxidation. Regulatory compliance with REACH and FDA guidelines ensures its safe handling, a priority for laboratories adhering to ISO 9001 standards.

In summary, 3-Formyl-5-(2-oxopropyl)mandelic acid exemplifies the intersection of medicinal chemistry and advanced materials. Its structural versatility and applications in drug discovery position it as a compound of enduring scientific interest, with ongoing studies likely to uncover further utilities in personalized medicine and nanotechnology.